Cas no 934610-55-6 (Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-)

• Product Name: Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-
• CAS No: 934610-55-6
• MF: C₁₅H₈ClN₃O₂
• MW: 297.695921897888
• CID: 835081
• PubChem ID: 16678785
• Update Time: 2025-04-19

Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-
• 4-(6-Chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)benzoic acid
• SCHEMBL12670701
• 934610-55-6
• Benzoic acid,4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-

• Inchi： 1S/C15H8ClN3O2/c16-13-6-5-12-10(7-17)8-19(14(12)18-13)11-3-1-9(2-4-11)15(20)21/h1-6,8H,(H,20,21)
• InChI Key： UWFPXDDGJZSEPP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C#N)=CN(C3C=CC(C(=O)O)=CC=3)C2=N1

Computed Properties

• Exact Mass: 297.0305042g/mol
• Monoisotopic Mass: 297.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.9Ų